Cas no 7277-86-3 (N-butyl-2-methylaniline)
N-butyl-2-methylaniline structure
Product Name:N-butyl-2-methylaniline
CAS No:7277-86-3
MF:C11H17N
MW:163.259382963181
CID:543436
PubChem ID:11073747
Update Time:2025-04-19
N-butyl-2-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-butyl-2-methyl-
- N-butyl-2-methylaniline
- N-Butyl-o-toluidine
- DTXSID00454185
- N-monobutyltoluidine
- EN300-165227
- NSTOKAMMRZTATB-UHFFFAOYSA-N
- AKOS000241721
- 7277-86-3
- SCHEMBL1485755
-
- MDL: MFCD00027160
- Inchi: 1S/C11H17N/c1-3-4-9-12-11-8-6-5-7-10(11)2/h5-8,12H,3-4,9H2,1-2H3
- InChI Key: NSTOKAMMRZTATB-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1C)CCCC
Computed Properties
- Exact Mass: 163.13621
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
N-butyl-2-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165227-0.05g |
N-butyl-2-methylaniline |
7277-86-3 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-165227-0.1g |
N-butyl-2-methylaniline |
7277-86-3 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-165227-0.25g |
N-butyl-2-methylaniline |
7277-86-3 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-165227-0.5g |
N-butyl-2-methylaniline |
7277-86-3 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-165227-1.0g |
N-butyl-2-methylaniline |
7277-86-3 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-165227-2.5g |
N-butyl-2-methylaniline |
7277-86-3 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-165227-5.0g |
N-butyl-2-methylaniline |
7277-86-3 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-165227-10.0g |
N-butyl-2-methylaniline |
7277-86-3 | 10g |
$3131.0 | 2023-05-24 | ||
| Enamine | EN300-165227-50mg |
N-butyl-2-methylaniline |
7277-86-3 | 50mg |
$227.0 | 2023-09-21 | ||
| Enamine | EN300-165227-100mg |
N-butyl-2-methylaniline |
7277-86-3 | 100mg |
$238.0 | 2023-09-21 |
N-butyl-2-methylaniline Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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